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Compound of Interest

Compound Name: Dibutyl carbonate

Cat. No.: B105752

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl Carbonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of dibutyl carbonate. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on quantitative data, detailed experimental
methodologies, and visual representations of key processes.

Physical Properties of Dibutyl Carbonate

Dibutyl carbonate is a colorless liquid with a range of physical properties that make it suitable
for various applications, including as a solvent and a reagent in chemical synthesis.[1] A
summary of its key physical properties is presented in the tables below.

Table 1: General Physical Properties of Dibutyl Carbonate
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Property Value Reference
Molecular Formula C9H1803 [2][3]
Molecular Weight 174.24 g/mol [2][3]
Colorless to almost colorless
Appearance o [4]
clear liquid
Odor Not specified
CAS Registry Number 542-52-9 [2][3]

Table 2: Quantitative Physical Properties of Dibutyl Carbonate

Property Value Conditions Reference
Melting Point <25°C [5]

Boiling Point 205 - 207 °C at 760 mmHg [2][4]
Density 0.925 g/mL at 20°C [2]
Refractive Index 1.412 at 20°C [2]

Flash Point 76 °C Closed Cup [4]

Vapor Pressure 0.228 mmHg at 25°C

Viscosity Data not available

Surface Tension 26.96 dyn/cm [2]

Insoluble in water;
Soluble in DMSO,
- ethanol, benzene,
Solubility [61[7]
chloroform, acetone,
ether, and other

organic solvents.

Chemical Properties of Dibutyl Carbonate
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Dibutyl carbonate undergoes several chemical reactions that are central to its utility in organic
synthesis.

Synthesis via Transesterification

A common and environmentally friendly method for synthesizing dibutyl carbonate is the
transesterification of dimethyl carbonate (DMC) with n-butanol.[1] This reaction is typically
catalyzed by a base and proceeds in a stepwise manner, with the intermediate formation of
methyl butyl carbonate. The overall reaction is driven to completion by removing the methanol
byproduct.
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Caption: Transesterification of Dimethyl Carbonate to Dibutyl Carbonate.

Hydrolysis
Dibutyl carbonate can be hydrolyzed to n-butanol and carbon dioxide. This reaction is
typically slow under neutral conditions but can be accelerated by the presence of acids or

bases.[8][9] The hydrolysis process is a key consideration in the storage and handling of
dibutyl carbonate, especially in the presence of moisture.

Thermal Decomposition

At elevated temperatures, dialkyl carbonates like dibutyl carbonate can undergo thermal
decomposition. The specific decomposition products and pathways depend on the temperature
and the presence of any catalysts.
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Applications in Drug Development

While dibutyl carbonate itself is not a therapeutic agent, it serves as a crucial building block
and reagent in the synthesis of various pharmaceutical compounds.[10] Its primary role is often
as a less hazardous alternative to phosgene for introducing a carbonyl group or as a precursor
for other functional groups in multi-step syntheses.

One key application is in the formation of carbamates, which are important functional groups in
many drug molecules.
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Caption: Dibutyl Carbonate in Carbamate Synthesis for Drug Development.

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key
physical and chemical properties of dibutyl carbonate. These protocols are based on standard
laboratory methods and should be adapted as needed based on available equipment and
specific experimental goals.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of a small quantity of liquid.
Materials:
e Thiele tube

e Thermometer (0-250 °C)
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Capillary tube (sealed at one end)

Small test tube

Mineral oil

Heating source (Bunsen burner or hot plate)

Dibutyl carbonate sample

Procedure:

 Fill the Thiele tube with mineral oil to a level just above the side arm.

e Place a small amount (a few drops) of dibutyl carbonate into the small test tube.

 Invert the sealed capillary tube and place it into the test tube containing the dibutyl
carbonate.

o Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test
tube is level with the thermometer bulb.

o Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the mineral oll
level is above the sample.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge.

o Continue heating until a rapid and continuous stream of bubbles is observed.

» Remove the heat and allow the apparatus to cool slowly.

» The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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